Cas no 81928-55-4 (Phosphonic acid, [4-(4-chlorobenzoyl)benzoyl]-, dimethyl ester)
81928-55-4 structure
Product Name:Phosphonic acid, [4-(4-chlorobenzoyl)benzoyl]-, dimethyl ester
CAS No:81928-55-4
MF:C16H14ClO5P
MW:352.706124782562
CID:702536
PubChem ID:13841495
Update Time:2025-04-19
Phosphonic acid, [4-(4-chlorobenzoyl)benzoyl]-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, [4-(4-chlorobenzoyl)benzoyl]-, dimethyl ester
- (4-chlorophenyl)-(4-dimethoxyphosphorylcarbonylphenyl)methanone
- SCHEMBL11142056
- DTXSID80551020
- Dimethyl [4-(4-chlorobenzoyl)benzoyl]phosphonate
- 81928-55-4
-
- Inchi: 1S/C16H14ClO5P/c1-21-23(20,22-2)16(19)13-5-3-11(4-6-13)15(18)12-7-9-14(17)10-8-12/h3-10H,1-2H3
- InChI Key: GXZVJBYYRGAQQV-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)C(=O)P(=O)(OC)OC)=O
Computed Properties
- Exact Mass: 352.0267382g/mol
- Monoisotopic Mass: 352.0267382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 69.7Ų
Phosphonic acid, [4-(4-chlorobenzoyl)benzoyl]-, dimethyl ester Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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